Cas no 22192-02-5 (3-Pyridinecarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester)

• Product name: 3-Pyridinecarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester
• CAS No: 22192-02-5
• MF: C₁₀H₁₃NO₃
• MW: 195.21512
• CID: 257733
• PubChem ID: 291453

3-Pyridinecarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester
• ethyl 1,4-dihydro-2,6-dimethyl-4-oxopyridine-3-carboxylate
• ethyl 2,6-dimethyl-4-oxo-1H-pyridine-3-carboxylate
• 2,6-dimethyl-4-oxo-1,4-dihydro-pyridine-3-carboxylic acid ethyl ester
• 3-ethoxycarbonyl-2,6-dimethyl-4 (1H)-pyridone
• 3-Ethoxycarbonyl-2,6-dimethyl-pyridon-(4)
• ethyl 4-hydroxy-2,6-dimethylnicotinate
• ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate
• ethyl-2,6-dimethyl-4(1H)-pyridone-3-carboxylate
• Oprea1_514806
• SureCN3189642
• NSC-156741
• NSC156741
• 1,4-Dihydro-2,6-dimethyl-4-oxonicotinic acid, ethyl ester
• SR-01000537513
• 4-Hydroxy-2,6-dimethyl-nicotinic acid ethyl ester
• 22192-02-5
• CCG-26049
• NSC191342
• NSC-191342
• SR-01000537513-1
• AMY17365
• DTXSID30303112
• SCHEMBL3189642
• AKOS001728357

• Inchi： InChI=1S/C10H13NO3/c1-4-14-10(13)9-7(3)11-6(2)5-8(9)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： DLHHQCQHFXZHRR-UHFFFAOYSA-N
• SMILES： CCOC(C1=C(C)NC(C)=CC1=O)=O

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4